N-(3-chloro-2-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-6-3-4-7-13(11)18-21-16(22-24-18)10-17(23)20-15-9-5-8-14(19)12(15)2/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: OZKRNOXKUXBFOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has gained significant attention in scientific research over the past few years. This compound is commonly referred to as CMPOA and is known for its potential use in the field of medicinal chemistry. The following paper will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for CMPOA.

Mechanism of Action

The mechanism of action for CMPOA is still being studied. It is believed that the compound works by inhibiting certain enzymes and proteins that are involved in disease progression. CMPOA has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
CMPOA has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to reduce oxidative stress in the body. The compound has also been shown to have anti-inflammatory effects, which can help to reduce inflammation in the body. CMPOA has been shown to have neuroprotective effects, which can help to prevent the progression of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPOA in lab experiments is its versatility. The compound has been shown to have a variety of potential applications in the field of medicinal chemistry. However, one of the limitations of using CMPOA is its potential toxicity. The compound has been shown to have cytotoxic effects on certain cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on CMPOA. One potential area of research is the development of new synthetic methods for the compound. This could lead to more efficient and cost-effective production of the compound. Another area of research is the development of new applications for the compound. CMPOA has been shown to have potential therapeutic uses for a variety of diseases, and further research could lead to the development of new treatments. Finally, more research is needed to fully understand the mechanism of action for CMPOA. This could lead to the development of more targeted and effective treatments for a variety of diseases.

Synthesis Methods

CMPOA can be synthesized through a multi-step process that involves the reaction of 3-chloro-2-methylphenylamine with 2-methylphenylisocyanate to form a urea derivative. This derivative is then reacted with ethyl chloroacetate to form the final product, CMPOA. The synthesis method for CMPOA has been extensively studied and optimized to ensure high yields and purity of the final product.

Scientific Research Applications

CMPOA has been widely studied for its potential use in medicinal chemistry. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. CMPOA has been shown to have neuroprotective effects and may be able to prevent the progression of these diseases.